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Compound of Interest

(Methyl
Compound Name:
benzoate)tricarbonylchromium

Cat. No.: B076706

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and hazards
of (Methyl Benzoate)tricarbonylchromium, CAS number 12125-87-0. The information is
compiled from various scientific and safety resources.

Chemical Identification and Properties

(Methyl Benzoate)tricarbonylchromium is an organometallic compound where a methyl
benzoate molecule is complexed to a tricarbonylchromium moiety.[1] This complexation alters
the chemical reactivity of the methyl benzoate, making it a useful tool in organic synthesis.

Table 1: Physicochemical Properties of (Methyl Benzoate)tricarbonylchromium
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Property Value Source(s)
CAS Number 12125-87-0 [1]
Molecular Formula C11HsCrOs [1]
Molecular Weight 272.17 g/mol [1]
Appearance Orange crystalline solid [2]
Melting Point 95-96 °C [1]

- Insoluble in water. Solubility in
Solubility , o [1]
organic solvents not specified.

Sensitivity Air and moisture sensitive [1]

Synthesis and Applications
General Synthesis Protocol

The synthesis of (arene)tricarbonylchromium complexes, such as (Methyl
Benzoate)tricarbonylchromium, is typically achieved by the direct reaction of the
corresponding arene with chromium hexacarbonyl (Cr(CO)s).[3] A general procedure involves
heating the arene (in this case, methyl benzoate) with Cr(CO)s in a high-boiling inert solvent or
a mixture of solvents like dibutyl ether and THF under an inert atmosphere.[3] Photochemical
methods can also be employed.[4]

A specific, detailed experimental protocol for the synthesis of (Methyl
Benzoate)tricarbonylchromium with precise quantities, reaction times, and purification
methods was not found in the reviewed literature. Researchers should adapt general
procedures for arene tricarbonylchromium complex synthesis.[3]

Applications

(Methyl Benzoate)tricaricarbonylchromium is primarily used as a catalyst in organic synthesis.
The tricarbonylchromium group acts as a strong electron-withdrawing group, which activates
the aromatic ring for various transformations.[5] Key applications include:
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o Catalyst for Carbon-Carbon Bond Formation: It is utilized in reactions that form new carbon-
carbon bonds.[1]

e Carbonylation and Hydroformylation: The complex can catalyze the introduction of carbonyl
groups into organic molecules.[6]

» Synthesis of Chromium-Containing Materials: It serves as a precursor for the preparation of
specialized materials containing chromium.[6]

Hazards and Toxicological Information

The available toxicological data for (Methyl Benzoate)tricarbonylchromium is limited. The
compound is classified as toxic if swallowed.[2] Due to the lack of comprehensive toxicological
studies, it should be handled with extreme caution, assuming high toxicity.

Table 2: Toxicological Profile of (Methyl Benzoate)tricarbonylchromium

Endpoint Information Source(s)

Category 3: Toxic if swallowed

Acute Oral Toxicity (2]
(H301)

Acute Dermal Toxicity No data available [7]

Acute Inhalation Toxicity No data available [7]

Skin Corrosion/Irritation No data available [7]

Serious Eye Damage/Irritation No data available [7]

Respiratory or Skin

o No data available [7]
Sensitization
Germ Cell Mutagenicity No data available [7]
Carcinogenicity No data available [7]
Reproductive Toxicity No data available [7]
Specific Target Organ Toxicity
(Single and Repeated No data available [7]

Exposure)
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Note: The toxicological properties of this compound have not been fully investigated.[1]

Safety Precautions and Handling

Given the known and unknown hazards, strict safety protocols must be followed when handling
(Methyl Benzoate)tricarbonylchromium.

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[6]
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1]

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[1]

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling. Keep away from heat, sparks, and open flames.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Protect
from air and moisture.[1]

Hazard and Safety Workflow
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Emergency Procedures

Hazard Identification Safe Handling Procedures

Alr and Moisture Sensitve|—|-Recies } Handle Under Inert Atmosphere ‘
It contactoceurs ‘
Incomplete Toxicological Data g EEEes Work in a Fume Hood Do NotInhale Dust_ || ‘

f contact oceurs

Ifin Eyes: Rinse cautiously with water for several minutes. Seek medical attention.

Avoid Skin/Eye Contact ‘

If on Skin: Wash with plenty of soap and water. Seek medical attention.

‘Personal Protective Equipment (PPE)
Requires
Safety Goggles/Face Shield
Respirator (i dust is present)

Protective Gloves.

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Do NOT induce vomiting.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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